Piericidin B1 N-oxide
Overview
Description
Piericidin B1 N-oxide is a natural product isolated from the fermentation broth of Streptomyces sp. It is a potent inhibitor of mitochondrial complex I, which plays a crucial role in cellular respiration. Piericidin B1 N-oxide has been studied extensively due to its unique mechanism of action and potential therapeutic applications.
Scientific Research Applications
Antitumor Effects : Piericidin B1 N-oxide, isolated from a culture broth of Streptomyces sp., shows significant antitumor effects. It inhibits phosphatidylinositol (PI) turnover, specifically targeting the orthophosphate labeling of PI induced by epidermal growth factor (EGF) without affecting phosphatidic acid (PA) formation. Its impact on PI synthesis is stronger compared to piericidins A1 and B1, and it selectively inhibits ATP synthesis in A431 cells. Notably, at concentrations inhibiting PI synthesis, it does not affect DNA, RNA, or protein synthesis, highlighting its selective action. Furthermore, it has demonstrated reversible inhibition of A431 cell growth in situ and suppressed Ehrlich carcinoma growth in vivo in mice (Nishioka et al., 1994).
Inhibition of Phosphatidylinositol Turnover : Additional studies on piericidin B5 and B5 N-oxide, similar compounds to Piericidin B1 N-oxide, have shown their capacity to inhibit phosphatidylinositol turnover in A431 cells. These findings further support the role of Piericidin B1 N-oxide in modulating phosphatidylinositol turnover, a key cellular process (Nishioka et al., 1993).
Role in Fungal Physiology : Piericidin B1N -oxide was found to influence the growth patterns of Neurospora crassa, a model organism in fungal biology. It acted as a paramorphogen, inhibiting hyphal extension and increasing hyphal branching without affecting the specific growth rate. This suggests its potential utility in studying fungal development and physiology (Hosking et al., 1995).
properties
CAS RN |
139182-76-6 |
|---|---|
Product Name |
Piericidin B1 N-oxide |
Molecular Formula |
C24H44N4O8 |
Molecular Weight |
445.6 g/mol |
IUPAC Name |
1-hydroxy-2,3-dimethoxy-6-[(2Z,5Z,7Z,9S,10S,11Z)-10-methoxy-3,7,9,11-tetramethyltrideca-2,5,7,11-tetraenyl]-5-methylpyridin-4-one |
InChI |
InChI=1S/C26H39NO5/c1-10-19(4)24(30-7)20(5)16-18(3)13-11-12-17(2)14-15-22-21(6)23(28)25(31-8)26(32-9)27(22)29/h10-11,13-14,16,20,24,29H,12,15H2,1-9H3/b13-11-,17-14-,18-16-,19-10-/t20-,24+/m0/s1 |
InChI Key |
UGGPSLQRTUOXFD-PUTCWZFGSA-N |
Isomeric SMILES |
C/C=C(/C)\[C@H]([C@@H](C)/C=C(/C)\C=C/C/C(=C\CC1=C(C(=O)C(=C(N1O)OC)OC)C)/C)OC |
SMILES |
CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=O)C(=C(N1O)OC)OC)C)C)OC |
Canonical SMILES |
CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=O)C(=C(N1O)OC)OC)C)C)OC |
synonyms |
piericidin B1 N-oxide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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